Cas no 2171962-76-6 (1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine)

• Product Name: 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine
• CAS No: 2171962-76-6
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6165715
• PubChem ID: 165862499
• Update Time: 2025-05-20

1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine
• [1-(4-chloro-3-methylphenyl)pentan-3-yl](methyl)amine
• 2171962-76-6
• EN300-1282544

• Inchi： 1S/C13H20ClN/c1-4-12(15-3)7-5-11-6-8-13(14)10(2)9-11/h6,8-9,12,15H,4-5,7H2,1-3H3
• InChI Key： ITZLMRAOLBTIPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCC(CC)NC

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine

Introduction to 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine (CAS No. 2171962-76-6)

1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine, identified by its CAS number 2171962-76-6, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a chloro-substituted benzene ring and a pentyl chain with an amine group makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The compound's structure is characterized by a 4-chloro-3-methylphenyl moiety, which is a key feature that contributes to its reactivity and interaction with biological targets. The chloro group at the fourth position of the benzene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing more complex molecules through functional group transformations.

Additionally, the pentan-3-yl(methyl)amine side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions with biological receptors. This feature is crucial for designing molecules that can effectively interact with proteins and enzymes in biological systems. The combination of these structural elements makes 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine a valuable building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Research has shown that molecules containing chlorobenzene derivatives often exhibit significant biological activity, particularly in the realms of anti-inflammatory, antimicrobial, and anticancer therapies. The specific arrangement of substituents in 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine suggests that it may possess similar properties, making it a promising candidate for further investigation.

One of the most exciting areas of research involving this compound is its potential application in the development of targeted therapies for neurological disorders. Studies have indicated that certain amine-containing compounds can cross the blood-brain barrier and interact with neurotransmitter receptors, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine make it an ideal candidate for such studies.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and reduction processes. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have revealed that 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary animal studies have shown promising results in terms of reducing inflammation and modulating immune responses.

The future direction of research on this compound includes exploring its mechanism of action and identifying potential side effects. Detailed molecular dynamics simulations can help elucidate how the molecule interacts with biological targets at an atomic level. Additionally, structure-activity relationship (SAR) studies will be crucial in optimizing its pharmacological profile.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, and clinicians. 1-(4-chloro-3-methylphenyl)pentan-3-yl(methyl)amine represents an excellent example of how fundamental chemical research can lead to innovative therapeutic solutions. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.